Cas no 104941-53-9 (5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid)

5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid structure
104941-53-9 structure
Product Name:5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid
CAS No:104941-53-9
MF:C14H12ClNO4S
MW:325.767381668091
CID:2107562
Update Time:2023-08-03

5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-[[(4-chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid
    • 5-{[(4-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid
    • Cambridge id 6675911
    • Oprea1_080332
    • 5-[(4-chlorophenyl)sulfamoyl]-2-methylbenzoic acid
    • STK675449
    • ST4046814
    • 5-[(4-chloroanilino)sulfonyl]-2-methylbenzoic acid
    • 5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid
    • Inchi: 1S/C14H12ClNO4S/c1-9-2-7-12(8-13(9)14(17)18)21(19,20)16-11-5-3-10(15)4-6-11/h2-8,16H,1H3,(H,17,18)
    • InChI Key: ZPYMHPJLWVFYFC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NS(C1C=CC(C)=C(C(=O)O)C=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 468
  • Topological Polar Surface Area: 91.8
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